Cas no 1261788-16-2 (3-Fluoro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-Fluoro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261788-16-2
• MF: C₁₃H₆F₇N
• MW: 309.182267665863
• CID: 4923856
• Update Time: 2025-06-13

3-Fluoro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H6F7N/c14-9-5-6-10(21-11(9)13(18,19)20)7-3-1-2-4-8(7)12(15,16)17/h1-6H
• InChI Key： VBCVREOXQHYBFG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC(=C(C(F)(F)F)N=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 351
• XLogP3: 4.4
• Topological Polar Surface Area: 12.9

Additional information on 3-Fluoro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine

Introduction to 3-Fluoro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261788-16-2)

3-Fluoro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1261788-16-2, belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of multiple fluorine atoms and trifluoromethyl groups in its molecular structure imparts distinct electronic and steric characteristics, making it a valuable scaffold for drug discovery and development.

The compound's molecular formula can be expressed as C₁₈H₁₁F₆N₂, reflecting its composition of carbon, hydrogen, fluorine, and nitrogen atoms. The structural arrangement of these elements results in a highly functionalized molecule with potential interactions at various biological targets. Specifically, the fluoro and trifluoromethyl substituents are known to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles, which are critical factors in the design of novel pharmaceutical agents.

In recent years, there has been a surge in research focused on the development of advanced small-molecule compounds for treating a wide range of diseases. Among these, 3-Fluoro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine has emerged as a promising candidate due to its ability to interact with biological receptors in a highly specific manner. This specificity is largely attributed to the electron-withdrawing effects of the fluorine and trifluoromethyl groups, which can fine-tune the compound's pharmacological properties.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyridine derivatives have long been explored for their anti-cancer properties, and modifications such as those seen in 3-Fluoro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine can significantly enhance its efficacy against various cancer cell lines. Current studies indicate that this compound may inhibit key enzymes involved in tumor proliferation and survival by interfering with critical signaling pathways. The fluoro substituent, in particular, has been shown to improve oral bioavailability and tissue penetration, thereby increasing its therapeutic potential.

The role of trifluoromethyl groups in medicinal chemistry cannot be overstated. These groups are frequently incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. In the case of 3-Fluoro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine, the presence of multiple trifluoromethyl groups likely contributes to its robust pharmacological profile. Additionally, the phenyl ring substituent provides further opportunities for interaction with biological targets, making this compound a versatile tool for drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before conducting costly wet-lab experiments. By leveraging techniques such as molecular docking and quantum mechanical calculations, scientists have been able to identify promising candidates like 3-Fluoro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine for further investigation. These computational methods have not only sped up the drug discovery process but have also allowed for more rational design of molecules with optimized pharmacokinetic properties.

The synthesis of 3-Fluoro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine presents unique challenges due to its complex structure and multiple functional groups. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as cross-coupling reactions and palladium catalysis have been particularly useful in constructing the intricate framework of this molecule. The ability to synthesize such complex compounds efficiently is crucial for advancing preclinical and clinical studies.

In conclusion, 3-Fluoro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261788-16-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing novel therapeutics that address unmet medical needs.